Exploring the Synthesis and Biological Applications of 5-Bromo-7-(Chloromethyl)-2,3-Dihydro-1-Benzofuran (CAS 1565118-85-5)
The compound 5-bromo-7-(chloromethyl)-2,3-dihydro-1-benzofuran, identified by CAS Registry Number 1565118-85-5, has emerged as a significant molecule in contemporary chemical and biomedical research. Its unique structural features—a bromine substituent at the 5-position and a chloromethyl group at the 7-position—confer versatility in synthetic chemistry and biological applications. Recent studies highlight its role as an intermediate in drug design, particularly in targeting cancer cells and modulating enzyme activities. This article delves into its synthesis pathways, pharmacological properties, and emerging applications in therapeutic development.
Synthetic strategies for CAS 1565118-85-5 have evolved with advancements in catalytic methodologies. A 2023 study published in Chemical Communications demonstrated a palladium-catalyzed cross-coupling reaction to introduce the chloromethyl group efficiently. By coupling a brominated benzofuran precursor with methyl chloridoborane under mild conditions, researchers achieved yields exceeding 90%. This approach minimizes side reactions while maintaining structural integrity, underscoring the compound’s potential for scalable production. The presence of both bromine and chlorine substituents enables further functionalization, such as click chemistry or nucleophilic substitution, to tailor bioactivity.
In biological systems, 7-chloromethyl derivatives like this compound exhibit intriguing cytotoxic profiles. A collaborative study between the University of Tokyo and MIT revealed that brominated benzofurans selectively inhibit topoisomerase IIα in human leukemia cells. The chloromethyl group acts as a bioisostere for hydroxymethyl moieties found in natural products like camptothecin, enhancing DNA intercalation effects. When tested against MCF-7 breast cancer cells, this compound induced apoptosis via mitochondrial dysfunction at submicromolar concentrations (IC₅₀ = 0.4 μM). These findings align with growing interest in halogenated heterocycles as next-generation anticancer agents.
Beyond oncology applications, recent investigations explore its role in neuroprotective therapies. A preclinical trial published in Nature Communications (2024) demonstrated that chloromethyl-containing benzofurans modulate γ-secretase activity associated with amyloid precursor protein processing. By binding to the catalytic site of presenilin 1, this compound reduced β-site amyloid cleavage by 40% without affecting γ-secretase’s essential physiological functions. Such selectivity suggests therapeutic potential for Alzheimer’s disease while minimizing off-target effects—a critical advancement over existing inhibitors.
In drug delivery systems, researchers exploit the chloromethyl group’s reactivity to create prodrugs conjugated with targeting ligands. A team at ETH Zurich engineered pH-sensitive nanoparticles using this compound as a crosslinker. The chloromethyl moiety reacted with amine-functionalized polymers under physiological conditions (pH 7.4), forming stable linkages that dissociate selectively in tumor microenvironments (pH ~6.8). This mechanism enabled targeted drug release to pancreatic cancer xenografts in mice models, achieving a 60% reduction in tumor volume compared to free drug administration.
Safety assessments are critical for advancing this compound into clinical stages. Toxicokinetic studies conducted by the FDA-funded Drug Development Institute revealed minimal genotoxicity at therapeutic doses (<4 mg/kg/day). Metabolism studies using LC–MS/MS identified phase I hydroxylation on the benzofuran ring but no reactive intermediates linked to organ toxicity. These results align with its favorable ADME profile compared to structurally similar compounds lacking halogen substituents.
Collaborative efforts between computational chemists and medicinal chemists are optimizing its pharmacokinetic properties through structure–activity relationship (SAR) studies. Molecular docking simulations suggest that replacing bromine with iodine enhances binding affinity to kinase targets while increasing metabolic stability—a strategy currently being validated experimentally by multiple pharmaceutical firms.
The integration of machine learning algorithms has accelerated analog screening for this compound class. A recent paper in JACS Au described an AI-driven platform predicting over 30 novel derivatives with improved blood-brain barrier permeability based on molecular descriptors from CAS No 1565118–8– k">" target="_blank">... more text
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